Cas no 948093-93-4 (3,5-dibromo-1-nonyl-1,2,4-triazole)

• Product Name: 3,5-dibromo-1-nonyl-1,2,4-triazole
• CAS No: 948093-93-4
• MF: C₁₁H₁₉Br₂N₃
• MW: 353.096660852432
• MDL: MFCD16811127
• CID: 5226913
• Update Time: 2026-03-07

3,5-dibromo-1-nonyl-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3,5-dibromo-1-nonyl-1,2,4-triazole

• MDL： MFCD16811127
• Inchi： 1S/C11H19Br2N3/c1-2-3-4-5-6-7-8-9-16-11(13)14-10(12)15-16/h2-9H2,1H3
• InChI Key： XJPHOGXHYSPJSL-UHFFFAOYSA-N
• SMILES： N1(CCCCCCCCC)C(Br)=NC(Br)=N1

Additional information on 3,5-dibromo-1-nonyl-1,2,4-triazole

Introduction to 3,5-dibromo-1-nonyl-1,2,4-triazole (CAS No. 948093-93-4)

3,5-dibromo-1-nonyl-1,2,4-triazole (CAS No. 948093-93-4) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the triazole class, characterized by a three-membered heterocyclic ring containing two nitrogen atoms. The presence of bromine substituents at the 3rd and 5th positions, along with a nonyl group at the 1st position, imparts distinct reactivity and potential applications in synthetic chemistry and drug development.

The nonyl group in 3,5-dibromo-1-nonyl-1,2,4-triazole contributes to its lipophilicity, making it a promising candidate for various biological assays and drug formulations. This hydrophobic moiety enhances the compound's solubility in organic solvents and facilitates its interaction with biological targets. The bromine atoms serve as versatile handles for further chemical modifications, enabling the synthesis of derivatives with tailored properties for medicinal chemistry applications.

In recent years, triazole derivatives have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The brominated triazoles are particularly intriguing due to their enhanced binding affinity to biological receptors. For instance, studies have demonstrated that 3,5-dibromo-1-nonyl-1,2,4-triazole exhibits inhibitory activity against certain enzymes and receptors implicated in metabolic disorders and infectious diseases. This has spurred interest in exploring its potential as a lead compound for novel therapeutic agents.

One of the most compelling aspects of 3,5-dibromo-1-nonyl-1,2,4-triazole is its role in the development of kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. The triazole core provides a scaffold that can be modified to selectively target specific kinases. Preliminary computational studies suggest that the bromine substituents can fine-tune the electronic properties of the molecule, enhancing its binding affinity to kinase active sites. This has opened up new avenues for designing potent and selective kinase inhibitors.

Furthermore, the nonyl group in 3,5-dibromo-1-nonyl-1,2,4-triazole plays a crucial role in modulating pharmacokinetic properties such as bioavailability and tissue distribution. By optimizing this moiety, researchers can develop derivatives with improved pharmacological profiles. For example, modifications to the nonyl chain can influence metabolic stability and reduce off-target effects, making these compounds more suitable for clinical applications.

The synthesis of 3,5-dibromo-1-nonyl-1,2,4-triazole involves multi-step organic reactions that require precise control over reaction conditions. The introduction of bromine atoms at the 3rd and 5th positions typically involves halogenation reactions using reagents such as N-bromosuccinimide (NBS). The nonyl group is typically introduced through alkylation reactions using nonyl halides or Grignard reagents. These synthetic strategies highlight the compound's complexity but also underscore its synthetic accessibility for further derivatization.

Recent advances in medicinal chemistry have leveraged computational methods to design novel analogs of 3,5-dibromo-1-nonyl-1,2,4-triazole. Machine learning algorithms have been employed to predict binding affinities and optimize molecular structures for improved efficacy. These computational approaches have accelerated the discovery process by identifying promising candidates for experimental validation. For instance, virtual screening has been used to identify derivatives with enhanced potency against specific biological targets.

The biological activity of 3,5-dibromo-1-nonyl-1,2,4-triazole has been evaluated through various in vitro assays. These studies have revealed its potential as an antimicrobial agent against resistant bacterial strains. The bromine substituents are believed to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Additionally， preliminary toxicity studies indicate that 3，5-dibromo-l-nonyl-l，2，4-triazole exhibits moderate toxicity at higher concentrations， suggesting that careful optimization is necessary to develop safe and effective therapeutic agents.

In conclusion，3，5-dibromo-l-nonyl-l，2，4-triazole (CAS No．948093～93～4) is a versatile compound with significant potential in pharmaceutical research．Its unique structural features make it an attractive scaffold for developing novel drugs targeting various diseases．Further research is warranted to fully explore its therapeutic applications and optimize its pharmacological properties．